Cas no 2034533-68-9 (N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide)

• Product Name: N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide
• CAS No: 2034533-68-9
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 6295913
• PubChem ID: 121023456
• Update Time: 2025-10-30

N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide
• N-((5-(furan-3-yl)pyridin-3-yl)methyl)picolinamide
• AKOS026705513
• N-[[5-(furan-3-yl)pyridin-3-yl]methyl]pyridine-2-carboxamide
• F6573-8768
• N-{[5-(furan-3-yl)pyridin-3-yl]methyl}pyridine-2-carboxamide
• 2034533-68-9

• Inchi： 1S/C16H13N3O2/c20-16(15-3-1-2-5-18-15)19-9-12-7-14(10-17-8-12)13-4-6-21-11-13/h1-8,10-11H,9H2,(H,19,20)
• InChI Key： OQKGEPRTVIGUDF-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=CN=CC(=C1)CNC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 279.100776666g/mol
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide

N-{5-(Furan-3-yl)Pyridin-3-ylmethyl}Pyridine-2-Carboxamide: A Comprehensive Overview

The compound N-{5-(furan-3-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide, identified by the CAS number 2034533689, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities, making it a subject of extensive research in the scientific community.

Recent studies have highlighted the importance of heterocyclic compounds like N-{5-(furan-3-yl)pyridin-based structures in drug discovery. The presence of both pyridine and furan rings in the molecule contributes to its versatile reactivity and selectivity, which are crucial for designing bioactive molecules. Researchers have explored its potential as a modulator in various cellular pathways, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of N-{5-(furan-substituted pyridine derivatives has been optimized through advanced organic chemistry techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure higher purity levels, which are essential for downstream applications in pharmacology and material science.

In terms of physical properties, N-{5-(furan-containing compounds exhibit notable thermal stability and solubility profiles, making them suitable for use in diverse chemical environments. Recent thermogravimetric analysis (TGA) studies have demonstrated that this compound maintains structural integrity up to 200°C, which is advantageous for high-temperature chemical processes.

The biological evaluation of N-{5-(furan-substituted pyridine derivatives has revealed promising results in anticancer and anti-inflammatory assays. Preclinical studies indicate that this compound exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells, suggesting its potential as a targeted therapeutic agent.

Moreover, computational modeling techniques such as molecular docking have provided insights into the binding mechanisms of this compound with key therapeutic targets. These studies underscore its ability to interact with critical protein domains, thereby enhancing its prospects as a lead compound in drug development.

In conclusion, the compound N-{5-(furan-substituted pyridine carboxamide represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with cutting-edge synthesis methods and promising biological profiles, positions it as a valuable asset in both academic research and industrial applications.